Cas no 1805645-80-0 (Ethyl 5-chloro-2-nitroisonicotinate)

• Product Name: Ethyl 5-chloro-2-nitroisonicotinate
• CAS No: 1805645-80-0
• MF: C₈H₇ClN₂O₄
• MW: 230.605180978775
• CID: 4903039
• Update Time: 2025-10-22

Ethyl 5-chloro-2-nitroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-nitroisonicotinate

• Inchi： 1S/C8H7ClN2O4/c1-2-15-8(12)5-3-7(11(13)14)10-4-6(5)9/h3-4H,2H2,1H3
• InChI Key： SUVYRHRZUYKNLM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Ethyl 5-chloro-2-nitroisonicotinate

Ethyl 5-chloro-2-nitroisonicotinate (CAS No. 1805645-80-0): A Comprehensive Overview

Ethyl 5-chloro-2-nitroisonicotinate (CAS No. 1805645-80-0) is a specialized chemical compound widely recognized in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel chemical entities. Its ethyl ester functionality, combined with the presence of chloro and nitro substituents, makes it a versatile intermediate for various synthetic applications.

The growing interest in Ethyl 5-chloro-2-nitroisonicotinate is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its ability to serve as a precursor for the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of heterocyclic compounds, which are essential in drug discovery. This aligns with the current trend in the pharmaceutical industry, where there is a strong focus on discovering new small-molecule therapeutics.

From a chemical perspective, Ethyl 5-chloro-2-nitroisonicotinate exhibits distinct properties that make it valuable for laboratory use. Its solubility in common organic solvents, such as ethanol and dimethyl sulfoxide (DMSO), facilitates its incorporation into various reaction schemes. Additionally, its stability under standard laboratory conditions ensures reliable performance in synthetic workflows. These attributes are particularly important for researchers seeking efficient and reproducible methods for constructing complex molecular architectures.

The synthesis of Ethyl 5-chloro-2-nitroisonicotinate typically involves multi-step organic reactions, including esterification and nitration processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the compound meets the stringent quality standards required for research and industrial applications.

In the context of current market trends, the demand for Ethyl 5-chloro-2-nitroisonicotinate is steadily increasing. This is partly due to the rising interest in custom synthesis and contract research organizations (CROs), which rely on high-quality intermediates to accelerate drug development pipelines. Furthermore, the compound's relevance in green chemistry initiatives—where sustainable and efficient synthetic routes are prioritized—has garnered attention from environmentally conscious researchers.

Another area where Ethyl 5-chloro-2-nitroisonicotinate shows promise is in the field of agrochemicals. Its structural motifs are being explored for the design of new pesticides and herbicides, addressing the global need for crop protection solutions. This application is particularly timely, given the increasing emphasis on food security and sustainable agriculture practices worldwide.

For researchers and industry professionals seeking detailed information about Ethyl 5-chloro-2-nitroisonicotinate, it is essential to consult reliable sources such as peer-reviewed journals and chemical databases. Common search queries related to this compound include "synthesis of Ethyl 5-chloro-2-nitroisonicotinate," "applications of nitroisonicotinate derivatives," and "CAS 1805645-80-0 suppliers." These keywords reflect the diverse interests of the scientific community and underscore the compound's multifaceted utility.

In summary, Ethyl 5-chloro-2-nitroisonicotinate (CAS No. 1805645-80-0) is a compound of significant scientific and industrial importance. Its role in pharmaceutical research, agrochemical development, and green chemistry initiatives highlights its broad applicability. As the demand for innovative chemical intermediates continues to grow, this compound is poised to remain a key player in advancing synthetic and applied chemistry.